Tert-butyl 3-acetyl-3-fluoropyrrolidine-1-carboxylate
Overview
Description
Tert-butyl 3-acetyl-3-fluoropyrrolidine-1-carboxylate is a chemical compound with the CAS Number: 1803599-35-0. It has a molecular weight of 231.27 . The IUPAC name for this compound is tert-butyl 3-acetyl-3-fluoropyrrolidine-1-carboxylate .
Molecular Structure Analysis
The InChI code for Tert-butyl 3-acetyl-3-fluoropyrrolidine-1-carboxylate is1S/C11H18FNO3/c1-8(14)11(12)5-6-13(7-11)9(15)16-10(2,3)4/h5-7H2,1-4H3 . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
Tert-butyl 3-acetyl-3-fluoropyrrolidine-1-carboxylate has a molecular weight of 231.27 .Scientific Research Applications
Organic Synthesis Intermediate
Tert-butyl 3-acetyl-3-fluoropyrrolidine-1-carboxylate: is a valuable intermediate in organic synthesis. Its structure is amenable to further chemical modifications, making it a versatile building block for the synthesis of a variety of complex molecules. For instance, it can be used to introduce the fluoropyrrolidine moiety into target molecules, which is a common structural feature in many bioactive compounds .
Medicinal Chemistry
In medicinal chemistry, this compound can serve as a precursor for the development of new pharmaceuticals. The fluorine atom in its structure can enhance the biological activity and metabolic stability of potential drug candidates. It can be utilized to synthesize compounds with potential antiviral, antibacterial, or anticancer properties .
Peptide Mimetics
The pyrrolidine ring present in Tert-butyl 3-acetyl-3-fluoropyrrolidine-1-carboxylate is a common motif in peptide mimetics. These are compounds that mimic the structure of peptides and can modulate protein-protein interactions, which is a promising strategy for drug discovery .
Agrochemical Research
Fluorinated compounds often exhibit enhanced agrochemical properties. This compound could be used to synthesize new pesticides or herbicides with improved efficacy and selectivity. The tert-butyl group may also provide the necessary lipophilicity for better plant uptake .
Material Science
In material science, the compound’s ability to undergo various chemical reactions makes it a candidate for the synthesis of novel polymers or coatings. Its incorporation into polymeric materials could impart unique physical properties, such as increased resistance to degradation .
Fluorine-Containing Building Blocks
The presence of fluorine in Tert-butyl 3-acetyl-3-fluoropyrrolidine-1-carboxylate makes it an important building block for the synthesis of fluorine-containing compounds. These compounds are of interest due to their unique reactivity and potential applications in various fields, including organofluorine chemistry .
Catalyst Development
This compound could be used in the development of new catalysts for asymmetric synthesis. The fluorine atom can influence the stereochemistry of reactions, which is crucial for producing chiral molecules with high enantiomeric purity .
Chemical Education
Lastly, Tert-butyl 3-acetyl-3-fluoropyrrolidine-1-carboxylate can be used in chemical education as a model compound to teach advanced organic synthesis techniques. Its manipulation in the laboratory can demonstrate key concepts in reactivity and molecular design .
properties
IUPAC Name |
tert-butyl 3-acetyl-3-fluoropyrrolidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18FNO3/c1-8(14)11(12)5-6-13(7-11)9(15)16-10(2,3)4/h5-7H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORQBTLZGLXWBSY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1(CCN(C1)C(=O)OC(C)(C)C)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-acetyl-3-fluoropyrrolidine-1-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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